Cas no 139719-14-5 (Quinoline, 2,4,5,7-tetrachloro-)
139719-14-5 structure
Product Name:Quinoline, 2,4,5,7-tetrachloro-
CAS No:139719-14-5
MF:C9H3Cl4N
MW:266.938818216324
CID:1290013
PubChem ID:82581127
Update Time:2025-04-20
Quinoline, 2,4,5,7-tetrachloro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2,4,5,7-tetrachloro-
- 139719-14-5
- AT37059
- 2,4,5,7-Tetrachloroquinoline
- DTXSID701309157
-
- Inchi: 1S/C9H3Cl4N/c10-4-1-5(11)9-6(12)3-8(13)14-7(9)2-4/h1-3H
- InChI Key: NBDNNHUXZXDAPA-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2C1=C(C=C(N=2)Cl)Cl)Cl
Computed Properties
- Exact Mass: 264.90219
- Monoisotopic Mass: 264.901960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Quinoline, 2,4,5,7-tetrachloro- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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